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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of strontium carbonate (SrCO₃), a common laboratory chemical.

Immediate Safety and Handling Precautions
Before handling strontium carbonate, it is crucial to be familiar with the appropriate personal

protective equipment (PPE) to minimize exposure risks. While strontium carbonate is not

classified as a hazardous substance by OSHA, direct contact may cause temporary irritation to

the skin and eyes[1]. Inhalation of dust should also be avoided.

Personal Protective Equipment (PPE) Summary
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Protective Equipment Specifications Rationale

Eye Protection Chemical splash goggles.
To prevent eye irritation from

dust or splashes[2].

Hand Protection
Chemical resistant gloves

(e.g., rubber gloves).

To prevent skin irritation from

prolonged contact[3][4].

Body Protection
Lab coat or other protective

clothing.

To prevent contamination of

personal clothing[3].

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A NIOSH/MSHA

approved respirator with a dust

cartridge should be used for

large spills or in areas with

poor ventilation where dust is

generated[2][3][4][5].

To prevent respiratory tract

irritation from inhalation of

dust[5].

Spill Response Protocol
In the event of a strontium carbonate spill, the following steps should be taken to ensure a

safe and effective cleanup:

Isolate the Area: Cordon off the spill area to prevent unauthorized personnel from entering[2].

Ventilate the Space: If safe to do so, increase ventilation in the area to disperse any airborne

dust.

Utilize Appropriate PPE: Before beginning cleanup, ensure all personnel involved are

wearing the recommended PPE as outlined in the table above.

Contain the Spill: Prevent the spill from spreading and entering drains or waterways[6][7].

Clean Up: For solid spills, gently sweep or vacuum the material to avoid generating dust.

Use a HEPA-filtered vacuum for larger spills[4]. Place the collected material into a sealed,

labeled container for disposal[2][8].
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Decontaminate: After the bulk of the material has been removed, wash the spill area with

water[2]. Collect the contaminated water for proper disposal; do not allow it to enter the

sewer system[6][7].

Disposal Procedures
Strontium carbonate is not typically classified as a hazardous waste under federal

regulations[1]. However, disposal must always be conducted in accordance with all applicable

local, state, and federal regulations[9]. Local regulations may be more stringent than national

guidelines[2].

Step-by-Step Disposal Guidance:

Waste Characterization: While strontium carbonate itself is generally not a hazardous

waste, it is the user's responsibility to determine if the waste is hazardous due to

contamination with other substances.

Containerization: Place waste strontium carbonate in a clearly labeled, sealed container to

prevent leakage or dust generation[1][2].

Consult Local Regulations: Contact your institution's Environmental Health and Safety (EHS)

office or the local waste disposal authority to determine the specific disposal requirements for

your area[1]. The waste code should be assigned in discussion between the user, the

producer, and the waste disposal company[1].

Arrange for Pickup: Dispose of the waste through a licensed waste disposal company. Do

not dispose of strontium carbonate in the regular trash or pour it down the drain[10].

Empty Containers: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical itself[1].

Logical Workflow for Strontium Carbonate Disposal
The following diagram illustrates the decision-making process for the proper disposal of

strontium carbonate waste.
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Caption: Logical workflow for the proper disposal of strontium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167840#strontium-carbonate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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